2-(4-Dibenzothiophenyl)-2-propanol
Overview
Description
“2-(4-Dibenzothiophenyl)-2-propanol” is a chemical compound used as an intermediate for pharmaceutical research and development . It’s not intended for human or veterinary use.
Molecular Structure Analysis
The molecular formula of “2-(4-Dibenzothiophenyl)-2-propanol” is C15H14OS. Its molecular weight is 242.3 g/mol.Scientific Research Applications
Organic Heterotricyclic Compound Research
2-(4-Dibenzothiophenyl)-2-propanol: is a compound that falls under the category of organic heterotricyclic compounds. These compounds are of significant interest in the development of new pharmaceuticals due to their complex structure and potential biological activity .
Organosulfur Heterocyclic Compound Synthesis
As an organosulfur heterocyclic compound, 2-(4-Dibenzothiophenyl)-2-propanol can be used in the synthesis of more complex molecules. Organosulfur compounds are known for their applications in the creation of catalysts, materials science, and as intermediates in organic synthesis .
Excited-State Intramolecular Proton Transfer (ESIPT) Fluorophores
This compound can be utilized in the design of ESIPT-based fluorophores. ESIPT is a photophysical process where a proton is transferred within a molecule upon excitation. Molecules exhibiting ESIPT are used in sensing, biological imaging, and organic light-emitting devices (WOLEDs) .
pH Sensing Applications
The structural analogs of 2-(4-Dibenzothiophenyl)-2-propanol have been investigated as fluorescent pH-probes. These probes can be employed in nonaqueous solutions to detect changes in pH, which is crucial in various chemical and biological processes .
Future Directions
properties
IUPAC Name |
2-dibenzothiophen-4-ylpropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14OS/c1-15(2,16)12-8-5-7-11-10-6-3-4-9-13(10)17-14(11)12/h3-9,16H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWWKGGIZAYIYSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=CC2=C1SC3=CC=CC=C23)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Dibenzothiophenyl)-2-propanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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